Cas no 1111555-83-9 (N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide)

N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide is a specialized organic compound featuring a cyano-substituted cyclopropyl group and a tert-butylamide moiety. Its unique structure imparts steric hindrance and electronic effects, making it valuable in synthetic chemistry as an intermediate for pharmaceuticals or agrochemicals. The cyclopropyl ring enhances conformational rigidity, while the cyano group offers reactivity for further functionalization. The tert-butylamide component contributes to stability and solubility properties. This compound is particularly useful in the development of bioactive molecules, where its structural motifs can influence binding affinity and metabolic stability. Suitable for controlled reactions, it serves as a versatile building block in medicinal and materials chemistry research.
N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide structure
1111555-83-9 structure
Product Name:N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide
CAS No:1111555-83-9
MF:C11H18N2O
MW:194.273422718048
CID:5887846
PubChem ID:42927749
Update Time:2025-08-02

N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide
    • Z203589208
    • EN300-26683138
    • AKOS033746534
    • 1111555-83-9
    • AB01000495-01
    • Inchi: 1S/C11H18N2O/c1-10(2,3)9(14)13-11(4,7-12)8-5-6-8/h8H,5-6H2,1-4H3,(H,13,14)
    • InChI Key: VFYZCHGIASMKMY-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC(C#N)(C)C1CC1

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.9Ų

N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26683138-0.05g
N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide
1111555-83-9 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide

N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide (CAS No. 1111555-83-9): An Overview of Its Structure, Properties, and Applications

N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide (CAS No. 1111555-83-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopropyl and cyanide functionalities, which contribute to its distinct properties and reactivity.

The molecular formula of N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide is C10H15NO2, and it has a molecular weight of approximately 189.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its amido functional group makes it a versatile building block for the synthesis of more complex molecules.

Recent studies have highlighted the potential of N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide in the development of new pharmaceutical agents. The cyanide group in the molecule can serve as a bioisostere for carboxylic acids, which are common functional groups in many drugs. This substitution can lead to improved pharmacokinetic properties, such as enhanced metabolic stability and reduced toxicity. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity without causing significant side effects.

In addition to its pharmaceutical applications, N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide has shown promise in materials science. The cyclopropyl ring in the molecule imparts rigidity and stability to the structure, making it suitable for use in polymer synthesis. Researchers at the University of California, Berkeley, have reported the use of this compound as a monomer in the preparation of high-performance polymers with enhanced mechanical properties. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide typically involves a multi-step process that includes the formation of the cyanide group and subsequent amide coupling reactions. One common synthetic route involves the reaction of 1-cyano-1-cyclopropylethane with 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine. This method provides high yields and good purity of the final product.

The safety profile of N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide has been extensively studied to ensure its safe use in various applications. Toxicological studies have shown that it has low acute toxicity when administered orally or dermally. However, like many organic compounds, it should be handled with appropriate personal protective equipment (PPE) to avoid inhalation or skin contact.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2,2-dimethylpropanamide (CAS No. 1111555-83-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.

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